N-{4-[(3-chlorobenzoyl)amino]phenyl}-3-nitro-4-(1-pyrrolidinyl)benzamide

• IUPAC Name: N-[4-[(3-chlorobenzoyl)amino]phenyl]-3-nitro-4-pyrrolidin-1-ylbenzamide
• InChI: InChI=1S/C24H21ClN4O4/c25-18-5-3-4-16(14-18)23(30)26-19-7-9-20(10-8-19)27-24(31)17-6-11-21(22(15-17)29(32)33)28-12-1-2-13-28/h3-11,14-15H,1-2,12-13H2,(H,26,30)(H,27,31)
• InChI Key: ODOBIGSSLRTCLU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)C(=O)NC3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C24H21ClN4O4
• Molecular Weight: 464.9 g/mol

Description

N-{4-[(3-chlorobenzoyl)amino]phenyl}-3-nitro-4-(1-pyrrolidinyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of benzamide derivatives and has shown potential in various applications, including drug discovery and development.

Mechanism of Action

The exact mechanism of action of N-{4-[(3-chlorobenzoyl)amino]phenyl}-3-nitro-4-(1-pyrrolidinyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various physiological processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-{4-[(3-chlorobenzoyl)amino]phenyl}-3-nitro-4-(1-pyrrolidinyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to have anticonvulsant activity, possibly by modulating the activity of certain ion channels in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-{4-[(3-chlorobenzoyl)amino]phenyl}-3-nitro-4-(1-pyrrolidinyl)benzamide in lab experiments include its potential anticancer, anti-inflammatory, and anticonvulsant activities. It is also relatively easy to synthesize and can be obtained in reasonable yields. However, one of the limitations of using this compound in lab experiments is that its exact mechanism of action is not fully understood. Additionally, its potential toxicity and side effects have not been fully evaluated.

Future Directions

There are several future directions for research on N-{4-[(3-chlorobenzoyl)amino]phenyl}-3-nitro-4-(1-pyrrolidinyl)benzamide. One direction is to further investigate its anticancer activity and explore its potential as a chemotherapeutic agent. Another direction is to study its anti-inflammatory activity in more detail and evaluate its potential in the treatment of various inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and evaluate its potential toxicity and side effects.

Scientific Research Applications

N-{4-[(3-chlorobenzoyl)amino]phenyl}-3-nitro-4-(1-pyrrolidinyl)benzamide has shown potential in various scientific research applications. It has been studied for its anticancer activity, with promising results. It has also been studied for its anti-inflammatory activity and has shown potential in the treatment of various inflammatory diseases. Additionally, it has been studied for its anticonvulsant activity and has shown promising results in animal models.